Urea-urethane Compound
Urea-urethane Compound
Brand Name:
Vulcanchem
CAS No.:
321860-75-7
VCID:
VC0154154
InChI:
InChI=1S/C42H36N6O8S/c1-27-21-31(25-33(23-27)47-41(51)55-35-9-5-3-6-10-35)45-39(49)43-29-13-17-37(18-14-29)57(53,54)38-19-15-30(16-20-38)44-40(50)46-32-22-28(2)24-34(26-32)48-42(52)56-36-11-7-4-8-12-36/h3-26H,1-2H3,(H,47,51)(H,48,52)(H2,43,45,49)(H2,44,46,50)
SMILES:
Molecular Formula:
C42H36N6O8S
Molecular Weight:
784.8 g/mol
Urea-urethane Compound
CAS No.: 321860-75-7
Cat. No.: VC0154154
Molecular Formula: C42H36N6O8S
Molecular Weight: 784.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 321860-75-7 |
|---|---|
| Molecular Formula | C42H36N6O8S |
| Molecular Weight | 784.8 g/mol |
| IUPAC Name | phenyl N-[3-methyl-5-[[4-[4-[[3-methyl-5-(phenoxycarbonylamino)phenyl]carbamoylamino]phenyl]sulfonylphenyl]carbamoylamino]phenyl]carbamate |
| Standard InChI | InChI=1S/C42H36N6O8S/c1-27-21-31(25-33(23-27)47-41(51)55-35-9-5-3-6-10-35)45-39(49)43-29-13-17-37(18-14-29)57(53,54)38-19-15-30(16-20-38)44-40(50)46-32-22-28(2)24-34(26-32)48-42(52)56-36-11-7-4-8-12-36/h3-26H,1-2H3,(H,47,51)(H,48,52)(H2,43,45,49)(H2,44,46,50) |
| Standard InChI Key | LOVRRBZAGZSLOL-UHFFFAOYSA-N |
| Canonical SMILES | CC1=CC(=CC(=C1)NC(=O)OC2=CC=CC=C2)NC(=O)NC3=CC=C(C=C3)S(=O)(=O)C4=CC=C(C=C4)NC(=O)NC5=CC(=CC(=C5)C)NC(=O)OC6=CC=CC=C6 |
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